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Compound of Interest

Compound Name:
Tetramethylammonium ion

hexahydrate

Cat. No.: B12058152 Get Quote

Essential Safety and Handling Guide for
Tetramethylammonium Ion Hexahydrate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tetramethylammonium ion
hexahydrate and its solutions. Tetramethylammonium hydroxide (TMAH), a closely related

compound, is acutely toxic, corrosive, and can be fatal upon skin contact, ingestion, or

inhalation.[1][2][3] There is no known antidote to TMAH poisoning, making strict adherence to

safety protocols paramount.[1]

Hazard Overview
Tetramethylammonium ion-containing compounds, particularly in hydroxide form (TMAH), are

highly hazardous.

Acute Toxicity: Fatal if swallowed or in contact with skin.[2][3][4] Skin exposure to

concentrations as low as 10-25% can cause severe 2nd and 3rd-degree burns.[1] Systemic

toxicity can occur even with exposures to >1% solutions over a small percentage of the body,

potentially leading to respiratory failure and sudden death.[1]

Corrosivity: Causes severe skin burns and serious eye damage.[2][3][4][5][6]
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Organ Damage: Can cause damage to the central nervous system, liver, and thymus,

particularly through prolonged or repeated skin contact.[2][3][6]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2][3][5]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling Tetramethylammonium ion hexahydrate. No exposed skin is permitted.[1]
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Body Part Required PPE
Specifications & Best
Practices

Eyes/Face
Full-face shield worn over

tightly fitting safety goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[7][8] A

minimum 8-inch face shield is

required.[1]

Hands
Chemical-resistant gloves

(outer and inner).

For full contact, nitrile rubber

with a minimum thickness of

0.11 mm and a breakthrough

time of over 480 minutes is

recommended.[1] Always use

proper glove removal

techniques to avoid skin

contact.[1]

Body

Chemical-resistant apron or

smock over a flame-resistant

lab coat.

Clothing should be impervious

and cover the entire body.[1][9]

Long pants and long sleeves

are mandatory.

Respiratory
NIOSH/MSHA approved

respirator.

All handling of

Tetramethylammonium ion

hexahydrate must be

performed in a certified

chemical fume hood.[1][7][8] A

respirator is required if

ventilation is insufficient or

when dusts are generated.[2]

[10]

Feet Closed-toe shoes or boots.

Chemical-resistant boots with

steel toes and shanks are

recommended for larger-scale

operations.
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Operational Plan: Step-by-Step Handling Protocol
All work with Tetramethylammonium ion hexahydrate must be conducted within a certified

chemical fume hood.[1][10]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Verify that an eyewash station and safety shower are immediately accessible.[6][7][9]

Don all required PPE as specified in the table above.

Prepare all necessary equipment and reagents within the fume hood to minimize movement.

Keep containers of Tetramethylammonium ion hexahydrate tightly closed when not in use.

[2][10][11]

Handling:

Work at least 6 inches inside the fume hood.[1]

When preparing solutions, always add the chemical to the solvent slowly. Never add solvent

to the chemical.

Avoid the formation of dust or aerosols.[2][5][12]

Handle the substance with care to prevent spills.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove PPE carefully, avoiding contact with the outer surfaces of gloves and garments.

Dispose of contaminated gloves and other disposable materials as hazardous waste.[1]

Wash hands and forearms thoroughly with soap and water after removing PPE.[1][8]
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Preparation

Handling

Post-Handling

Verify Fume Hood & Safety Showers

Don Full PPE

Prepare Workspace in Hood

Work Inside Fume Hood

Handle Chemical

Close Container

Decontaminate Workspace

Dispose of Waste

Doff PPE

Wash Hands
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Remove Contaminated Clothing Flush Eyes with Water (15 min) Move to Fresh Air Do NOT Induce Vomiting

Flush with Water (15 min)

Call for Medical Assistance

Remove Contact Lenses

Seek Immediate Medical Attention

Provide Oxygen if Needed

Call for Medical Assistance

Rinse Mouth

Call Poison Center Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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